Cas no 2549051-92-3 (4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2549051-92-3
• MF: C₁₇H₂₃N₇O
• MW: 341.410822153091
• CID: 5314607
• PubChem ID: 154853803
• Update Time: 2025-06-22

4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-Methyl-2-[4-(2-pyrazinyl)-1-piperazinyl]-4-pyrimidinyl]morpholine
• 4-{6-methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• F6619-4228
• 2549051-92-3
• AKOS040708891
• 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

• Inchi： 1S/C17H23N7O/c1-14-12-15(23-8-10-25-11-9-23)21-17(20-14)24-6-4-22(5-7-24)16-13-18-2-3-19-16/h2-3,12-13H,4-11H2,1H3
• InChI Key： XPBCXSFHHRYCAU-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC(C)=NC(=N2)N2CCN(C3C=NC=CN=3)CC2)CC1

Computed Properties

• Exact Mass: 341.19640838g/mol
• Monoisotopic Mass: 341.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.1±65.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Recent Advances in the Study of 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS: 2549051-92-3)

The compound 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS: 2549051-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine and morpholine structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including kinases and G protein-coupled receptors (GPCRs). These in silico studies have been complemented by experimental validation, demonstrating the compound's promising activity in vitro and in vivo.

One of the key findings from recent research is the compound's potential as an inhibitor of specific kinase pathways implicated in cancer progression. Preclinical studies have shown that 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine exhibits selective inhibition of certain oncogenic kinases, leading to reduced tumor growth in animal models. These results suggest that the compound could serve as a lead candidate for the development of novel anticancer therapies.

In addition to its anticancer properties, the compound has also been investigated for its potential applications in neurodegenerative diseases. Preliminary data indicate that 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine may modulate neuroinflammatory pathways, offering a potential therapeutic avenue for conditions such as Alzheimer's disease and Parkinson's disease. However, further studies are needed to fully characterize its efficacy and safety profile in these contexts.

The pharmacokinetic and pharmacodynamic properties of 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine have also been a focus of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its potential drug-drug interactions. These investigations are critical for advancing the compound through the drug development pipeline and ensuring its suitability for clinical use.

In conclusion, the latest research on 4-{6-Methyl-2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS: 2549051-92-3) highlights its multifaceted potential in both oncology and neurology. While significant progress has been made in understanding its mechanisms of action and therapeutic potential, further studies are warranted to address remaining challenges, such as optimizing its pharmacokinetic properties and minimizing off-target effects. The compound represents a promising avenue for future drug development efforts in the chemical biology and medicinal chemistry fields.